Cas no 33631-04-8 (2-Methoxypyridine-3,4-diamine)
2-Methoxypyridine-3,4-diamine is a heterocyclic organic compound featuring both amine and methoxy functional groups on a pyridine backbone. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients requiring substituted pyridine motifs. Its reactive diamine groups enable selective functionalization, while the methoxy substituent enhances solubility and electronic properties. The compound is valued for its stability under standard conditions and compatibility with a range of coupling and condensation reactions. It is commonly employed in the preparation of fused heterocycles, dyes, and ligands for catalytic systems. Proper handling requires adherence to safety protocols due to potential amine reactivity.
2-Methoxypyridine-3,4-diamine structure
Product Name:2-Methoxypyridine-3,4-diamine
CAS No:33631-04-8
MF:C6H9N3O
MW:139.155160665512
MDL:MFCD10574697
CID:294373
PubChem ID:10148998
Update Time:2025-10-29
2-Methoxypyridine-3,4-diamine Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxypyridine-3,4-diamine
- 3,4-Diamino-2-methoxypyridine
- 3,4-Pyridinediamine,2-methoxy-
- 2-methoxy-3,4-diaminopyridine
- 2-methoxy-3,4-pyridinediamine
- 2-methoxy-pyridine-3,4-diamine
- 3,4-Diamino-2-methoxypyridin
- 3,4-Pyridinediamine,2-methoxy
- MFCD10574697
- DTXSID90436137
- 33631-04-8
- CS-0146048
- EN300-205602
- SCHEMBL2946870
- AB56399
- AKOS006304802
- SY068088
- FT-0712478
- AMY8008
- J-509876
- AC-27200
- AS-30617
- YAIFNSSQKVRCSO-UHFFFAOYSA-N
- DB-081986
- pyridine, 3,4-diamino-2-methoxy-
-
- MDL： MFCD10574697
- Inchi： 1S/C6H9N3O/c1-10-6-5(8)4(7)2-3-9-6/h2-3H,8H2,1H3,(H2,7,9)
- InChI Key： YAIFNSSQKVRCSO-UHFFFAOYSA-N
- SMILES： O(C)C1C(=C(C=CN=1)N)N
Computed Properties
- Exact Mass: 139.07500
- Monoisotopic Mass: 139.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 74.2Ų
Experimental Properties
- PSA: 74.16000
- LogP: 1.41700
2-Methoxypyridine-3,4-diamine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methoxypyridine-3,4-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M12257-1g |
2-Methoxypyridine-3,4-diamine |
33631-04-8 | 1g |
6582CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M12257-250mg |
2-Methoxypyridine-3,4-diamine |
33631-04-8 | 250mg |
2508CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M12257-500mg |
2-Methoxypyridine-3,4-diamine |
33631-04-8 | 500mg |
4158CNY | 2021-05-08 | ||
| Alichem | A029007362-250mg |
3,4-Diamino-2-methoxypyridine |
33631-04-8 | 95% | 250mg |
$1029.00 | 2023-09-02 | |
| Alichem | A029007362-500mg |
3,4-Diamino-2-methoxypyridine |
33631-04-8 | 95% | 500mg |
$1769.25 | 2023-09-02 | |
| Alichem | A029007362-1g |
3,4-Diamino-2-methoxypyridine |
33631-04-8 | 95% | 1g |
$2952.90 | 2023-09-02 | |
| Fluorochem | 231760-250mg |
2-Methoxypyridine-3,4-diamine |
33631-04-8 | 95% | 250mg |
￡248.00 | 2022-02-28 | |
| Fluorochem | 231760-1g |
2-Methoxypyridine-3,4-diamine |
33631-04-8 | 95% | 1g |
￡818.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M12257-1g |
2-Methoxypyridine-3,4-diamine |
33631-04-8 | 1g |
6582.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M12257-250mg |
2-Methoxypyridine-3,4-diamine |
33631-04-8 | 250mg |
2508.0CNY | 2021-07-13 |
2-Methoxypyridine-3,4-diamine Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
33631-04-8 (2-Methoxypyridine-3,4-diamine) Related Products
- 28020-37-3(2,6-dimethoxypyridin-3-amine)
- 20265-38-7(2-Methoxypyridin-3-amine)
- 137066-64-9(3,5-Pyridinediamine,2-methoxy-(9CI))
- 56216-28-5(2,6-Dimethoxypyridine-3,5-diamine Dihydrochloride (>90%))
- 169381-75-3(2,6-Dimethoxy-3,5-pyridinediamine Hydrochloride)
- 1021015-09-7(2-(3-Aminopyridin-2-yloxy)ethanol)
- 127356-26-7(6-Methoxypyridine-3,4-diamine)
- 740772-31-0(3,5-Pyridinediamine,2-(2-methoxyethoxy)-)
- 85679-78-3(2,6-Dimethoxypyridine-3,5-diamine)
- 80789-72-6(2,6-Dimethoxypyridin-3-amine hydrochloride)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent